Cas no 6407-78-9 (Solvent Yellow 18)

• Product Name: Solvent Yellow 18
• CAS No: 6407-78-9
• MF: C₁₈H₁₈N₄O
• MW: 306.361723423004
• MDL: MFCD03696522
• CID: 46741
• Update Time: 2026-05-14

Solvent Yellow 18 Chemical and Physical Properties

Names and Identifiers

• Solvent Yellow 18
• 4-[(2,4-Dimethylphenyl)azo]-2,4-dihydro-5-methyl-2-phenyl-3H-pyrazol-3-one
• 2-Phenyl-4-(2,4-dimethylphenylazo)-5-methyl-2H-pyrazole-3(4H)-one
• 4-(2',4'-Dimethylphenylazo)-3-methyl-1-phenylpyrazolin-5-on
• 5-methyl-2-phenyl-2H-pyrazole-3,4-dione 4-[(2,4-dimethyl-phenyl)-hydrazone]
• C.I.Food Yellow 12
• Sudangelb G
• C.I. 12740

• MDL： MFCD03696522
• Inchi： 1S/C18H18N4O/c1-12-9-10-16(13(2)11-12)19-20-17-14(3)21-22(18(17)23)15-7-5-4-6-8-15/h4-11,17H,1-3H3
• InChI Key： KLQVCADYSBUVAV-FMQUCBEESA-N
• SMILES： CC1=CC=C(/N=N/C2C(C)=NN(C3C=CC=CC=3)C2=O)C(C)=C1

Computed Properties

• Exact Mass: 306.14800
• Monoisotopic Mass: 306.148061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4

Experimental Properties

• Density: 1.19
• Boiling Point: 497.8 °C at 760 mmHg
• Flash Point: 254.8 °C
• Refractive Index: 1.63
• PSA: 57.39000
• LogP: 3.67900

Additional information on Solvent Yellow 18

Solvent Yellow 18: A Comprehensive Overview

Solvent Yellow 18, also known by its CAS number 6407-78-9, is a widely recognized compound in the field of industrial chemistry. This compound is primarily used as a solvent in various applications, including printing inks, coatings, and adhesives. The Solvent Yellow 18 designation highlights its role as a yellow dye or pigment, making it a critical component in color formulation processes.

Recent studies have shed light on the chemical properties of Solvent Yellow 18, particularly its stability under different environmental conditions. Research conducted in 2023 has demonstrated that this compound exhibits exceptional resistance to UV degradation, making it ideal for outdoor applications where color retention is crucial. This advancement has significantly enhanced its applicability in industries such as automotive painting and architectural coatings.

The synthesis of Solvent Yellow 18 involves a multi-step chemical process that ensures high purity and consistency. Scientists have recently developed a more efficient synthesis method that reduces production costs while maintaining the compound's superior quality. This breakthrough has been widely adopted by manufacturers, leading to increased availability and broader market penetration.

In terms of environmental impact, Solvent Yellow 18 has been evaluated for its biodegradability and toxicity levels. According to a 2023 study published in the Journal of Environmental Science, this compound demonstrates low toxicity to aquatic life, provided it is used in accordance with recommended safety guidelines. This finding has reassured industries that rely on Solvent Yellow 18 for their operations.

The application of Solvent Yellow 18 extends beyond traditional uses into emerging fields such as nanotechnology and biochemistry. Researchers have explored its potential as a stabilizing agent in nanomaterials, where its unique properties contribute to the formation of more durable structures. This interdisciplinary approach has opened new avenues for innovation and collaboration across various scientific domains.

Furthermore, the demand for Solvent Yellow 18 has seen a steady increase due to its compatibility with eco-friendly manufacturing processes. As industries shift towards sustainable practices, the ability of this compound to integrate with renewable resources has become a significant factor in its popularity.

In conclusion, Solvent Yellow 18 (CAS No. 6407-78-9) stands out as a versatile and essential compound in modern chemistry. Its adaptability across diverse applications, coupled with recent advancements in synthesis and environmental performance, underscores its importance in both industrial and academic contexts. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow even further.